Cas no 33209-25-5 (1,2-Cyclohexanedicarbonyl dichloride, trans-(+)- (9CI))

1,2-Cyclohexanedicarbonyl dichloride, trans-(+)- (9CI) structure
33209-25-5 structure
Product Name:1,2-Cyclohexanedicarbonyl dichloride, trans-(+)- (9CI)
CAS No:33209-25-5
MF:C8H10Cl2O2
MW:209.069800853729
CID:294108
PubChem ID:12501622
Update Time:2025-04-19

1,2-Cyclohexanedicarbonyl dichloride, trans-(+)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclohexanedicarbonyl dichloride, trans-(+)- (9CI)
    • trans-(+)-1,2-Cyclohexanedicarbonyldichloride
    • trans-1,2-cyclohexane dicarboxylic acid chloride
    • YKZFIPRBWVEQBE-PHDIDXHHSA-N
    • SCHEMBL11199862
    • DTXSID90500564
    • 33209-25-5
    • (1R,2R)-Cyclohexane-1,2-dicarbonyl dichloride
    • Inchi: 1S/C8H10Cl2O2/c9-7(11)5-3-1-2-4-6(5)8(10)12/h5-6H,1-4H2/t5-,6-/m1/s1
    • InChI Key: YKZFIPRBWVEQBE-PHDIDXHHSA-N
    • SMILES: ClC([C@@H]1CCCC[C@H]1C(=O)Cl)=O

Computed Properties

  • Exact Mass: 208.0059
  • Monoisotopic Mass: 208.0057849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd